Cas no 99892-22-5 (1,4,7,10-Tetraazacyclododecane, 1,4,7-trimethyl-10-(methylsulfonyl)-)

• Product Name: 1,4,7,10-Tetraazacyclododecane, 1,4,7-trimethyl-10-(methylsulfonyl)-
• CAS No: 99892-22-5
• MF: C₁₂H₂₈N₄O₂S
• MW: 292.441321372986
• CID: 749993
• PubChem ID: 547148
• Update Time: 2025-04-19

1,4,7,10-Tetraazacyclododecane, 1,4,7-trimethyl-10-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10-Tetraazacyclododecane, 1,4,7-trimethyl-10-(methylsulfonyl)-
• 1,4,7-trimethyl-10-methylsulfonyl-1,4,7,10-tetrazacyclododecane
• DTXSID20338175
• NQMXZMCZRYTHPV-UHFFFAOYSA-N
• 1-Methylsulfonyl, 7,10-dimethyl 1,4,7,10-tetraaza-12-crown-4
• 1,4,7-Trimethyl-10-(methylsulfonyl)-1,4,7,10-tetraazacyclododecane #
• 99892-22-5
• Oprea1_541010

• Inchi： 1S/C12H28N4O2S/c1-13-5-7-14(2)9-11-16(19(4,17)18)12-10-15(3)8-6-13/h5-12H2,1-4H3
• InChI Key： NQMXZMCZRYTHPV-UHFFFAOYSA-N
• SMILES： S(C)(N1CCN(C)CCN(C)CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 292.19329732g/mol
• Monoisotopic Mass: 292.19329732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 55.5Ų